Cas no 2742896-34-8 (rac-(1R,5S)-1-(2-bromoethyl)bicyclo[3.1.0]hexane)

• Product Name: rac-(1R,5S)-1-(2-bromoethyl)bicyclo[3.1.0]hexane
• CAS No: 2742896-34-8
• MF: C₈H₁₃Br
• MW: 189.092821836472
• CID: 6847501
• PubChem ID: 145912974
• Update Time: 2025-08-02

rac-(1R,5S)-1-(2-bromoethyl)bicyclo[3.1.0]hexane Chemical and Physical Properties

Names and Identifiers

• EN300-7465339
• (1S,5R)-1-(2-Bromoethyl)bicyclo[3.1.0]hexane
• rac-(1R,5S)-1-(2-bromoethyl)bicyclo[3.1.0]hexane
• 2378490-68-5

• Inchi： 1S/C8H13Br/c9-5-4-8-3-1-2-7(8)6-8/h7H,1-6H2/t7-,8-/m1/s1
• InChI Key： ATJLOGUYHHJDHC-HTQZYQBOSA-N
• SMILES： BrCC[C@@]12CCC[C@@H]1C2

Computed Properties

• Exact Mass: 188.02006Da
• Monoisotopic Mass: 188.02006Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Additional information on rac-(1R,5S)-1-(2-bromoethyl)bicyclo[3.1.0]hexane

Comprehensive Analysis of rac-(1R,5S)-1-(2-bromoethyl)bicyclo[3.1.0]hexane (CAS No. 2742896-34-8)

The compound rac-(1R,5S)-1-(2-bromoethyl)bicyclo[3.1.0]hexane (CAS No. 2742896-34-8) is a chiral bicyclic organic molecule featuring a bromoethyl substituent. Its unique bicyclo[3.1.0]hexane scaffold and stereochemistry make it a valuable intermediate in pharmaceutical and agrochemical research. The rac-(1R,5S) designation indicates its racemic form, combining both enantiomers, which is critical for studying stereoselective reactions. Researchers are increasingly interested in such bridged bicyclic compounds due to their conformational rigidity and potential bioactivity.

In recent years, the demand for chiral building blocks like rac-(1R,5S)-1-(2-bromoethyl)bicyclo[3.1.0]hexane has surged, driven by advancements in asymmetric synthesis and drug discovery. The 2-bromoethyl moiety serves as a versatile handle for further functionalization, enabling C-C bond formations via cross-coupling reactions. This aligns with the growing focus on sustainable chemistry, where efficient synthetic routes minimize waste. Notably, the compound’s CAS No. 2742896-34-8 is frequently searched in chemical databases, reflecting its relevance in medicinal chemistry and material science.

The structural complexity of bicyclo[3.1.0]hexane derivatives has also attracted attention in computational chemistry. Molecular modeling studies often explore their strain energy and ring tension, topics trending in AI-driven drug design forums. Furthermore, the compound’s potential as a probe molecule for studying enzyme inhibition mechanisms is a hot topic in biochemical research. Its racemic resolution techniques are equally debated, especially among chemists optimizing chiral separations for industrial-scale production.

From an SEO perspective, keywords like "synthesis of rac-(1R,5S)-1-(2-bromoethyl)bicyclo[3.1.0]hexane" or "CAS 2742896-34-8 applications" rank highly in academic search queries. These terms reflect user intent, bridging gaps between theoretical research and practical applications. As the pharmaceutical industry prioritizes fragment-based drug design, compounds with rigid cores like this are gaining traction. Environmental concerns also drive searches for green bromination methods, linking this compound to broader discussions on halogenation sustainability.

In summary, rac-(1R,5S)-1-(2-bromoethyl)bicyclo[3.1.0]hexane exemplifies the intersection of synthetic utility and structural innovation. Its CAS No. 2742896-34-8 serves as a gateway to diverse research avenues, from catalysis to biomolecular interactions. By addressing trending queries and emphasizing its multidisciplinary applications, this overview underscores the compound’s significance in contemporary chemistry.